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Compound of Interest

Compound Name: 3-Bromobenzenesulfonyl chloride

Cat. No.: B1265596 Get Quote

Chemical Identity and Acknowledged
Applications
3-Bromobenzenesulfonyl chloride is an aryl sulfonyl chloride derivative widely utilized in

organic synthesis.[1][2] Its primary role is as a building block in the creation of more complex

molecules. For instance, it is a key reagent in the synthesis of N-sulfonylanthranilic acid

derivatives and potent azacyclic urea-based HIV protease inhibitors.[1][2][3] Understanding its

application is crucial, as the nature of these synthetic reactions often involves conditions or

reagents that can exacerbate its inherent hazards.

Molecular Structure:

Molecular Formula: C₆H₄BrClO₂S[4][5]

Molecular Weight: 255.52 g/mol [5][6]

Synonyms: m-Bromobenzenesulfonyl chloride, 3-Bromobenzene-1-sulfonyl chloride[6][7]

Comprehensive Hazard Analysis and GHS
Classification
3-Bromobenzenesulfonyl chloride is classified as a hazardous chemical under the OSHA

Hazard Communication Standard (29 CFR 1910.1200).[7] The primary danger stems from its
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corrosive nature. The sulfonyl chloride moiety is highly reactive, particularly towards

nucleophiles like water, which is the mechanistic basis for its severe effects on biological

tissues.

GHS Signal Word:Danger[3][5][6][7]

GHS Hazard Pictogram:

GHS05: Corrosion[3]

GHS Hazard Statements:

H314: Causes severe skin burns and eye damage.[3][5][6][7]

H318: Causes serious eye damage.[6]

H290: May be corrosive to metals.[8]

Expert Analysis: The H314 warning is paramount. Upon contact with moisture on the skin or in

the eyes, the sulfonyl chloride group hydrolyzes to form 3-bromobenzenesulfonic acid and

hydrochloric acid (HCl). This reaction is exothermic and the localized generation of strong acids

results in immediate and severe chemical burns. The danger is not merely from the parent

compound but from its rapid, corrosive decomposition products.

Physical and Chemical Properties: A Data-Driven
Overview
Understanding the physical state and properties of a chemical is fundamental to its safe

handling. 3-Bromobenzenesulfonyl chloride has a low melting point, meaning it can exist as

either a solid or a liquid near ambient laboratory temperatures.
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Property Value Source(s)

Physical State Liquid or Solid [5][7]

Appearance
Light yellow / Clear colorless to

yellow
[2][5][7]

Melting Point 30 - 33 °C / 87.8 - 91.4 °F [4][7]

Boiling Point 90 - 92 °C @ 0.1 - 0.5 mmHg [1][7]

Density 1.773 - 1.8 g/mL at 25 °C [1][4]

Molecular Weight 255.52 g/mol [5][6]

Solubility

Reacts with water. Soluble in

Chloroform and Ethyl Acetate

(Slightly).

[2][8]

Proactive Safety Measures: Handling, Storage, and
Personal Protection
A proactive approach to safety is essential. The following protocols are designed to prevent

exposure and mitigate risk during routine laboratory use.

Handling Protocols
Ventilation is Key: Always handle 3-bromobenzenesulfonyl chloride within a certified

chemical fume hood to prevent inhalation of vapors or mists.[7] For processes that may

generate dust or aerosols, use a closed system or dedicated local exhaust ventilation.[8][9]

Avoid All Contact: Do not allow the chemical to come into contact with eyes, skin, or clothing.

[7]

Moisture Avoidance: This compound is moisture-sensitive.[2][5] Ensure all glassware is dry

and handle under an inert atmosphere (e.g., nitrogen or argon) when possible, especially for

moisture-sensitive reactions.[2][10][11]

Storage Integrity
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Location: Store in a dry, cool, and well-ventilated area designated for corrosive materials.[7]

[10]

Container: Keep containers tightly closed to prevent moisture ingress and contamination.[7]

[10] Store in the original, corrosion-resistant container.[12]

Segregation: Store locked up and segregated from incompatible materials, particularly strong

oxidizing agents and strong bases.[7][8]

Personal Protective Equipment (PPE) - The Last Line of
Defense

Eye/Face Protection: Wear chemical safety goggles that meet OSHA's 29 CFR 1910.133 or

European Standard EN166 regulations.[7] A face shield should also be worn for splash

protection.[3]

Skin Protection: Wear appropriate protective gloves (e.g., nitrile or butyl rubber) and clothing

to prevent all skin exposure.[7] Contaminated clothing must be removed immediately and

washed before reuse.[5][7]

Respiratory Protection: If ventilation is inadequate or if exposure limits are exceeded, use a

NIOSH/MSHA or European Standard EN 149 approved respirator with a suitable cartridge

for acid gases and organic vapors.[7][10]

Emergency Response Protocols
Immediate and correct action following an exposure or spill is critical to minimizing harm.

First-Aid Measures
This protocol outlines the immediate steps upon accidental exposure. The overarching principle

is rapid decontamination and seeking immediate professional medical attention.
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Exposure Occurs

Inhalation
 Route

Skin Contact Route

Eye Contact
 Route

Ingestion

 Route

Move to fresh air.
Keep at rest.

Immediately call
POISON CENTER or doctor.

Immediately remove all
contaminated clothing.

Rinse skin with copious
amounts of water/shower.

Immediately call
POISON CENTER or doctor.

Rinse cautiously with water
for at least 15 minutes.

Remove contact lenses,
if present and easy to do.

Immediately call
POISON CENTER or doctor.

Rinse mouth.
DO NOT induce vomiting.

Immediately call
POISON CENTER or doctor.

Click to download full resolution via product page

Caption: First-Aid Workflow for 3-Bromobenzenesulfonyl Chloride Exposure.

Inhalation: If inhaled, remove the victim to fresh air and keep them at rest in a position

comfortable for breathing.[5][7][8] Immediate medical attention is required.[5][7]

Skin Contact: Immediately take off all contaminated clothing.[5][7][8] Rinse the affected skin

with plenty of water or shower for at least 15 minutes.[7] Immediate medical attention is

required.[5][7]

Eye Contact: Rinse cautiously with water for several minutes, holding the eyelids open.[5][7]

[8] If present and easy to do, remove contact lenses and continue rinsing.[5][7][8] Immediate

medical attention is required.[5][7][8]

Ingestion: Rinse mouth thoroughly with water.[7][8] DO NOT induce vomiting.[5][7][8]

Ingestion can cause severe damage and perforation of the esophagus or stomach.[7][9] Call

a physician or poison control center immediately.[5][7]

Fire-Fighting and Spill Response
Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or chemical foam. Do not use

water, as it reacts with the substance to liberate toxic gas.[10]
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Hazardous Combustion Products: Fire may produce carbon monoxide (CO), carbon dioxide

(CO₂), sulfur oxides, hydrogen halides (HBr), and hydrogen chloride gas.[7][8]

Firefighter Protection: Firefighters must wear self-contained breathing apparatus (SCBA) and

full protective gear.[7]

Accidental Release: In case of a spill, ensure adequate ventilation and wear full PPE.[7]

Sweep up the solid material and place it into a suitable, labeled container for disposal.[7]

Avoid generating dust and prevent it from entering drains.

Chemical Stability and Reactivity Profile
Reactivity: The compound is not known to have hazardous reactions under normal

processing, but it decomposes in contact with water, liberating toxic gases.[7][8]

Chemical Stability: Stable under recommended storage conditions, but it is moisture-

sensitive.[5][8]

Conditions to Avoid: Exposure to moist air or water is the primary condition to avoid.[5][7]

Incompatible Materials: Avoid strong oxidizing agents and strong bases.[7][8]

Hazardous Decomposition: As mentioned, decomposition can produce toxic and corrosive

gases like HCl, HBr, and sulfur oxides.[7][8]

Toxicological and Ecological Information
Acute Toxicity: No acute toxicity information is available for this specific product.[7] However,

its corrosive properties imply that it is harmful by all routes of exposure.[7] The toxicological

properties have not been fully investigated.[9]

Ecological Information: There is no specific data available regarding the environmental

impact. It is advised to prevent the chemical from entering the environment.[10][11]

Disposal and Transportation
Disposal: Waste must be disposed of in accordance with local, regional, and national

hazardous waste regulations.[7] Chemical waste generators must determine whether a
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discarded chemical is classified as hazardous waste.[7]

Transportation (DOT):

UN Number: UN3261[7]

Proper Shipping Name: CORROSIVE SOLID, ACIDIC, ORGANIC, N.O.S. (3-
Bromobenzenesulfonyl chloride)[7]

Hazard Class: 8[7]

Packing Group: II[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [3-Bromobenzenesulfonyl chloride safety data sheet].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1265596#3-bromobenzenesulfonyl-chloride-safety-
data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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